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Compound of Interest

Compound Name: 4-(Trifluoromethyl)benzaldehyde

Cat. No.: B058038

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 4-
(Trifluoromethyl)benzaldehyde, a crucial reagent and building block in the synthesis of
various pharmaceutical compounds and advanced materials. Understanding these properties is
fundamental for its appropriate handling, reaction setup, and process scale-up.

Core Physical Properties

4-(Trifluoromethyl)benzaldehyde is a colorless to yellow liquid at room temperature.[1][2] Its
physical characteristics are significantly influenced by the presence of the trifluoromethyl group,
which imparts unique electronic properties to the molecule.

Quantitative Data Summary

The following table summarizes the reported boiling point and density of 4-
(Trifluoromethyl)benzaldehyde from various sources. These values are critical for
experimental design, particularly in distillation and reaction stoichiometry calculations.
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Physical Property Value Conditions Reference(s)
Boiling Point 66-67 °C at 13 mmHg [11[3114115]

64 °C at 12 torr [6]

Density 1.275 g/mL at 25 °C [3114]15][6]
1.2700 g/mL Not specified

Experimental Protocols

The physical properties cited in the literature, often denoted by "(lit.)", are typically determined
using well-established and standardized experimental methodologies.

Determination of Boiling Point

The boiling point of 4-(Trifluoromethyl)benzaldehyde is reported under reduced pressure
(vacuum distillation). This technique is standard for compounds that may decompose or oxidize
at their atmospheric boiling point.

General Protocol for Vacuum Distillation:

Apparatus Setup: A distillation apparatus, including a boiling flask, a condenser, a receiving
flask, and a vacuum source with a manometer, is assembled.

e Sample Preparation: The 4-(Trifluoromethyl)benzaldehyde sample is placed in the boiling
flask along with boiling chips or a magnetic stirrer to ensure smooth boiling.

e Vacuum Application: The system is evacuated to the desired pressure (e.g., 13 mmHg).
e Heating: The boiling flask is gradually heated.

o Temperature Reading: The boiling point is recorded as the temperature at which the vapor
and liquid are in equilibrium, observed as a steady condensation on the thermometer bulb.

Determination of Density
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The density of a liquid is its mass per unit volume and is typically measured at a specific
temperature.

General Protocol using a Pycnometer:

e Pycnometer Calibration: A pycnometer (a flask with a specific volume) is cleaned, dried, and
weighed empty. It is then filled with a reference liquid of known density (e.g., deionized
water) at a controlled temperature (e.g., 25 °C) and weighed again.

o Sample Measurement: The pycnometer is emptied, dried, and filled with 4-
(Trifluoromethyl)benzaldehyde at the same controlled temperature.

» Weighing: The pycnometer containing the sample is weighed.

o Calculation: The density of the sample is calculated by comparing its mass to the mass of
the reference liquid that occupies the same volume.

Logical Relationship of Physical Properties

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental physical properties discussed in this guide.

4-(Trifluoromethyl)benzaldehyde

ﬁs \is

Boiling Point Density
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Figure 1: Key Physical Properties of 4-(Trifluoromethyl)benzaldehyde
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Figure 1: Key Physical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b058038?utm_src=pdf-custom-synthesis
https://www.fishersci.com/shop/products/4-trifluoromethyl-benzaldehyde-98-thermo-scientific/AC208920100
https://www.fishersci.com/shop/products/4-trifluoromethyl-benzaldehyde-98-thermo-scientific/AC208920100
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6403483.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/224944
https://www.hqpharmtech.com/product/list-8-95.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/224944
https://en.wikipedia.org/wiki/4-Trifluoromethylbenzaldehyde
https://www.benchchem.com/product/b058038#physical-properties-of-4-trifluoromethyl-benzaldehyde-boiling-point-density
https://www.benchchem.com/product/b058038#physical-properties-of-4-trifluoromethyl-benzaldehyde-boiling-point-density
https://www.benchchem.com/product/b058038#physical-properties-of-4-trifluoromethyl-benzaldehyde-boiling-point-density
https://www.benchchem.com/product/b058038#physical-properties-of-4-trifluoromethyl-benzaldehyde-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b058038?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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and industry.
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